Cas no 41398-05-4 (1,3,4-Thiadiazole, 2-ethyl-5-propyl-)

• Product name: 1,3,4-Thiadiazole, 2-ethyl-5-propyl-
• CAS No: 41398-05-4
• MF: C₇H₁₂N₂S
• MW: 156.24858
• CID: 327595
• PubChem ID: 45123423

1,3,4-Thiadiazole, 2-ethyl-5-propyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole, 2-ethyl-5-propyl-
• 2-ethyl-5-propyl-1,3,4-thiadiazole
• 41398-05-4

• Inchi： InChI=1S/C7H12N2S/c1-3-5-7-9-8-6(4-2)10-7/h3-5H2,1-2H3
• InChI Key： JXTWGLOBYHJZDF-UHFFFAOYSA-N
• SMILES： C(C1=NN=C(CCC)S1)C

Computed Properties

• Exact Mass: 156.072
• Monoisotopic Mass: 156.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54A^2